![molecular formula C17H14FN3O2 B5858784 N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide](/img/structure/B5858784.png)
N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide, also known as FOQP, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields such as medicinal chemistry, drug discovery, and cancer research. FOQP is a quinazoline-based compound that exhibits a unique chemical structure and properties that make it an attractive target for research and development.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide is not fully understood. However, studies have suggested that N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide exerts its anticancer activity by targeting various cellular pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has also been shown to induce DNA damage and inhibit DNA repair, leading to cell death.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has been found to have several biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has several advantages for lab experiments, including its potent anticancer activity, its unique chemical structure, and its potential for further modification and optimization. However, N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide also has some limitations, including its low solubility and stability, which may affect its efficacy and bioavailability.
Future Directions
There are several future directions for research on N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide, including:
1. Further optimization of N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide to improve its efficacy, bioavailability, and pharmacokinetic properties.
2. Investigation of the mechanism of action of N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide to better understand its anticancer activity.
3. Evaluation of the potential of N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide as a therapeutic agent for various inflammatory disorders.
4. Development of novel drug delivery systems for N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide to improve its solubility and stability.
5. Investigation of the potential of N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide as a lead compound for the development of new anticancer drugs.
In conclusion, N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide is a promising chemical compound that has shown potential for various scientific research applications, including medicinal chemistry, drug discovery, and cancer research. Further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.
Synthesis Methods
N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide can be synthesized using various methods, including the reaction of 4-fluoroaniline with 2-phenylacetyl chloride in the presence of triethylamine, followed by reaction with 2-amino-4-oxoquinazoline in the presence of acetic acid. The resulting product is purified using column chromatography to obtain pure N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide.
Scientific Research Applications
N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. Several studies have shown that N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide exhibits potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer. N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, N-(4-fluorophenyl)-3-(4-oxo-3(4H)-quinazolinyl)propanamide has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory disorders.
properties
IUPAC Name |
N-(4-fluorophenyl)-3-(4-oxoquinazolin-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c18-12-5-7-13(8-6-12)20-16(22)9-10-21-11-19-15-4-2-1-3-14(15)17(21)23/h1-8,11H,9-10H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYEORFRICSVDFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.